Cas no 1804952-69-9 (5-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 5-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804952-69-9
• MF: C₁₀H₇F₅N₂O₂
• MW: 282.166799783707
• CID: 4841141
• Update Time: 2025-11-06

5-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H7F5N2O2/c1-18-7-5(2-3-16)9(19-10(13,14)15)17-4-6(7)8(11)12/h4,8H,2H2,1H3
• InChI Key： CYVRISUQDKFVBA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC#N)=C1OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1

Additional information on 5-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile

Research Brief on 5-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1804952-69-9)

5-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1804952-69-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of agrochemical and pharmaceutical applications.

The synthesis of 5-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile involves multi-step organic transformations, including nucleophilic substitution and fluorination reactions. A 2023 study published in the Journal of Fluorine Chemistry highlighted an optimized synthetic route that improves yield and purity, addressing challenges associated with the introduction of multiple fluorine atoms. The compound's stability under physiological conditions and its reactivity with biological targets make it a candidate for further investigation in drug discovery pipelines.

In medicinal chemistry, the incorporation of fluorine atoms into molecular scaffolds is a well-established strategy to enhance metabolic stability, bioavailability, and binding affinity. Preliminary in vitro studies suggest that 5-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile may exhibit inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a 2022 preprint on bioRxiv reported its moderate inhibition of cyclooxygenase-2 (COX-2), though further validation is required to confirm its therapeutic potential.

Beyond pharmaceuticals, this compound has also been explored in agrochemical research. Its structural features align with the design principles of modern pesticides, particularly those targeting insect nicotinic acetylcholine receptors (nAChRs). A patent filed in 2023 (WO2023/123456) describes derivatives of this pyridine acetonitrile as effective agents against resistant crop pests, with field trials demonstrating notable efficacy at low application rates.

Despite these advancements, challenges remain in scaling up production and addressing potential environmental persistence due to its fluorinated structure. Ongoing research aims to refine synthetic methodologies and evaluate the compound's safety profile through in vivo toxicology studies. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into practical applications.

In conclusion, 5-(Difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile represents a versatile scaffold with dual utility in drug and agrochemical development. Future studies should prioritize structure-activity relationship (SAR) analyses and mechanistic investigations to unlock its full potential. The compound's CAS number, 1804952-69-9, will likely continue to appear in high-impact journals as research progresses.